Cas no 89112-73-2 (Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-)
89112-73-2 structure
Product Name:Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-
CAS No:89112-73-2
MF:C17H13Cl2N3O2
MW:362.210021734238
CID:611845
PubChem ID:136220738
Update Time:2025-04-19
Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-
- 6-[2-amino-4-(4-methoxyphenyl)-1H-pyrimidin-6-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
- 89112-73-2
- 6-[2-Amino-6-(4-methoxyphenyl)pyrimidin-4(3H)-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
- DTXSID80751861
-
- Inchi: 1S/C17H13Cl2N3O2/c1-24-11-4-2-9(3-5-11)14-8-15(22-17(20)21-14)12-6-10(18)7-13(19)16(12)23/h2-8,23H,1H3,(H2,20,21,22)
- InChI Key: CFAUQNKXKFAYID-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1O)C1C=C(C2C=CC(=CC=2)OC)N=C(N)N=1)Cl
Computed Properties
- Exact Mass: 361.0384821g/mol
- Monoisotopic Mass: 361.0384821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 81.3Ų
Phenol, 2-[2-amino-6-(4-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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